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Introduction
Samarium(III) acetylacetonate hydrate is an organometallic coordination complex with

significant applications in materials science and catalysis. This guide provides a

comprehensive overview of its chemical properties, molecular structure, and synthesis, with a

focus on the hydrated forms. The information is presented to be a valuable resource for

researchers and professionals in drug development and related scientific fields.

Molecular Formula and Weight
Samarium(III) acetylacetonate is a coordination compound with the central samarium atom in

the +3 oxidation state. It is coordinated by three acetylacetonate (acac) ligands. The compound

is most commonly found in its hydrated form. While an anhydrous form is often discussed, its

existence is considered unlikely as hydrated forms are more stable.[1]

The general chemical formula for the hydrated compound is Sm(C₅H₇O₂)₃·xH₂O. The number

of water molecules (x) can vary, but the dihydrate, Sm(C₅H₇O₂)₃(H₂O)₂, is a well-characterized

and plausible form.[1]

The table below summarizes the key quantitative data for the anhydrous and dihydrate forms of

samarium(III) acetylacetonate.
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Property
Anhydrous Samarium(III)
Acetylacetonate

Samarium(III)
Acetylacetonate Dihydrate

Chemical Formula Sm(C₅H₇O₂)₃ Sm(C₅H₇O₂)₃(H₂O)₂

Molecular Formula C₁₅H₂₁O₆Sm C₁₅H₂₅O₈Sm

Molecular Weight 447.68 g/mol [2] 483.71 g/mol

CAS Number 14589-42-5 1261166-68-0 (dihydrate)[1]

86322-73-8 (hydrate)[2]

Molecular Structure and Visualization
The molecular structure of samarium(III) acetylacetonate dihydrate features an eight-coordinate

samarium ion. The three bidentate acetylacetonate ligands and two water molecules coordinate

to the central Sm(III) ion. The coordination geometry is a key aspect of its chemical reactivity

and physical properties.

The logical relationship between the constituent parts of the hydrated complex can be

visualized as follows:
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Caption: Diagram illustrating the components of Samarium(III) Acetylacetonate Dihydrate.
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Experimental Protocols
Synthesis of Samarium(III) Acetylacetonate Hydrate
A general method for the synthesis of metal acetylacetonates can be adapted for samarium(III)
acetylacetonate hydrate. This typically involves the reaction of a samarium(III) salt with

acetylacetone in a solution with a controlled pH.

Materials:

Samarium(III) chloride hexahydrate (SmCl₃·6H₂O) or Samarium(III) nitrate hexahydrate

(Sm(NO₃)₃·6H₂O)

Acetylacetone (2,4-pentanedione)

Ammonia solution (e.g., 2 M) or sodium hydroxide solution to adjust pH

Deionized water

Ethanol or methanol

Procedure:

Dissolve a stoichiometric amount of the samarium(III) salt in deionized water.

In a separate beaker, dissolve a slight excess of acetylacetone in ethanol or methanol.

Slowly add the acetylacetone solution to the samarium salt solution with constant stirring.

Gradually add the ammonia or sodium hydroxide solution dropwise to the mixture to raise

the pH to approximately 6-7, which facilitates the deprotonation of acetylacetone and the

formation of the complex. A precipitate will form.

Continue stirring the mixture for a period to ensure complete reaction.

Collect the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted salts, followed by a wash

with a small amount of cold ethanol or methanol.
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Dry the product in a desiccator or under vacuum at room temperature to yield the hydrated

samarium(III) acetylacetonate.

Physicochemical Characterization
X-ray Crystallography
The definitive structure of samarium(III) acetylacetonate dihydrate has been determined by

single-crystal X-ray diffraction.[1] This technique provides precise information on bond lengths,

bond angles, and the coordination environment of the samarium ion.

Spectroscopic Analysis
Infrared (IR) Spectroscopy: FTIR spectroscopy is a valuable tool for confirming the

coordination of the acetylacetonate ligand. The spectrum of samarium(III) acetylacetonate
hydrate will show characteristic bands for the C=O and C=C stretching vibrations of the

coordinated acetylacetonate ligand, typically in the range of 1500-1600 cm⁻¹. The presence

of coordinated water molecules will be indicated by a broad absorption band in the region of

3200-3500 cm⁻¹ due to O-H stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the paramagnetic nature of the

Sm(III) ion, the ¹H and ¹³C NMR spectra of samarium(III) acetylacetonate will exhibit

significantly broadened signals and large chemical shifts compared to diamagnetic

analogues. While challenging to interpret for detailed structural elucidation, paramagnetic

NMR can be used to study the magnetic properties of the complex.

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): TGA can be

used to determine the number of water molecules of hydration and to study the thermal

decomposition of the complex. For a dihydrate, an initial weight loss corresponding to two

water molecules would be expected upon heating. At higher temperatures, the complex will

decompose, ultimately leaving a residue of samarium oxide (Sm₂O₃). DSC can be used to

identify the temperatures of dehydration and decomposition events and to determine

whether these processes are endothermic or exothermic. The decomposition of other metal

acetylacetonates often begins around 180-200°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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